Cas no 303224-88-6 (4-chloro-2-(chloromethyl)quinoline)

• Product Name: 4-chloro-2-(chloromethyl)quinoline
• CAS No: 303224-88-6
• MF: C₁₀H₇Cl₂N
• MW: 212.075280427933
• MDL: MFCD16038691
• CID: 1445624
• PubChem ID: 22241473
• Update Time: 2025-10-28

4-chloro-2-(chloromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(chloromethyl)quinoline
• LogP
• 4-Chloro-2-(chloromethyl)-quinoline
• C15529
• DTXSID40623737
• SB69098
• AC-8473
• SCHEMBL6089983
• DB-068271
• EN300-8160146
• 303224-88-6
• AKOS025402369

• MDL： MFCD16038691
• Inchi： 1S/C10H7Cl2N/c11-6-7-5-9(12)8-3-1-2-4-10(8)13-7/h1-5H,6H2
• InChI Key： BEDVIIYPOFMZRE-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)N=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 210.99571
• Monoisotopic Mass: 210.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Density: 1.355
• Boiling Point: 305.425°C at 760 mmHg
• Flash Point: 167.178°C
• Refractive Index: 1.647
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 4-chloro-2-(chloromethyl)quinoline

4-Chloro-2-(Chloromethyl)quinoline (CAS No. 303224-88-6): A Comprehensive Overview

4-Chloro-2-(chloromethyl)quinoline (CAS No. 303224-88-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in drug development and advanced materials.

The chemical structure of 4-chloro-2-(chloromethyl)quinoline consists of a quinoline ring with a chloromethyl group attached at the 2-position and a chlorine atom at the 4-position. The quinoline ring, a heterocyclic aromatic compound, is known for its biological activity and has been widely used in the synthesis of various pharmaceuticals. The presence of the chloromethyl group adds reactivity and functional versatility, making this compound an attractive starting material for further chemical modifications.

Recent research has highlighted the potential of 4-chloro-2-(chloromethyl)quinoline in the development of novel drugs. Studies have shown that this compound can serve as a scaffold for the synthesis of antiviral agents, particularly against RNA viruses such as influenza and coronaviruses. The chloromethyl group can be readily functionalized to introduce various substituents, enhancing the antiviral activity and selectivity of the resulting compounds.

In addition to its pharmaceutical applications, 4-chloro-2-(chloromethyl)quinoline has also been explored for its use in materials science. The unique electronic properties of the quinoline ring make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have demonstrated that derivatives of this compound can improve the efficiency and stability of these devices by optimizing their electronic and optical properties.

The synthesis of 4-chloro-2-(chloromethyl)quinoline typically involves multi-step processes, starting from readily available precursors. One common approach is to react 2-chloromethylquinoline with chlorine gas or a chlorinating agent to introduce the chlorine atom at the 4-position. This reaction requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further improved the efficiency and sustainability of this synthesis.

The physical and chemical properties of 4-chloro-2-(chloromethyl)quinoline have been extensively characterized. It is a solid at room temperature with a melting point ranging from 115°C to 117°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but insoluble in water. These solubility properties make it suitable for various synthetic transformations and purification techniques.

Safety considerations are an important aspect when handling 4-chloro-2-(chloromethyl)quinoline. While it is not classified as a hazardous material, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle this compound in a well-ventilated area and use appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.

In conclusion, 4-chloro-2-(chloromethyl)quinoline (CAS No. 303224-88-6) is a valuable compound with diverse applications in pharmaceutical research and materials science. Its unique structural features and reactivity make it an attractive starting material for the synthesis of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.